N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide

• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C18H18N2O2/c1-11-4-7-17-15(8-11)16(20-22-17)10-18(21)19-14-6-5-12(2)13(3)9-14/h4-9H,10H2,1-3H3,(H,19,21)
• InChI Key: YDPUUAMTMKADGI-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)ON=C2CC(=O)NC3=CC(=C(C=C3)C)C

Description

N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide, also known as DMBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMBA belongs to the family of benzisoxazole derivatives, which have been found to exhibit various biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In cancer research, N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In drug discovery, N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been used as a lead compound for the development of new drugs targeting various diseases.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. In cancer cells, N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been found to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. It has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in energy metabolism and autophagy. In neurons, N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been found to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been found to exhibit various biochemical and physiological effects in vitro and in vivo. In cancer cells, N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been found to induce apoptosis, inhibit cell proliferation, and reduce the expression of various oncogenes. In neurons, N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been found to reduce oxidative stress, inflammation, and neuronal death. It has also been shown to improve synaptic plasticity and cognitive function. In animal models of various diseases, N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been found to exhibit therapeutic effects, including anti-inflammatory, analgesic, and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has several advantages for lab experiments, including its low toxicity, stability, and ease of synthesis. It can be easily modified to generate analogs with improved properties. However, N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide also has some limitations, including its poor solubility in water and some organic solvents. It also has limited bioavailability and may require the use of delivery systems to enhance its efficacy in vivo.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide. One area of interest is the development of N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide analogs with improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of the potential therapeutic applications of N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide in other diseases, such as diabetes, cardiovascular disease, and autoimmune disorders. Additionally, more studies are needed to elucidate the exact mechanism of action of N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide and its downstream signaling pathways. Finally, the development of novel delivery systems for N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide may enhance its efficacy and reduce its toxicity in vivo.

Synthesis Methods

N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide can be synthesized using a multi-step process involving the reaction of 5-methyl-1,2-benzisoxazole-3-carboxylic acid with 3,4-dimethylaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with acetic anhydride to yield N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide. The yield of N-(3,4-dimethylphenyl)-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide can be improved by optimizing the reaction conditions, including the reaction time, temperature, and solvent.